Cas no 313241-29-1 (5-ethyladamantane-1,3-dicarboxylic Acid)

• Product Name: 5-ethyladamantane-1,3-dicarboxylic Acid
• CAS No: 313241-29-1
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 1446725
• PubChem ID: 3596045
• Update Time: 2025-04-20

5-ethyladamantane-1,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyladamantane-1,3-dicarboxylic acid
• AC1MT79F
• Ambcb7515043
• SureCN9402854
• Oprea1_008286
• MolPort-002-253-622
• 1-ethyl-3,5-adamantanedicarboxylic acid
• 5-ethyl-1,3-adamantanedicarboxylic
• 313241-29-1
• SCHEMBL9402854
• AKOS004117790
• DB-312139
• DTXSID10393990
• 5-ethyladamantane-1,3-dicarboxylic Acid

• Inchi： 1S/C14H20O4/c1-2-12-3-9-4-13(6-12,10(15)16)8-14(5-9,7-12)11(17)18/h9H,2-8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： GEAXZIJGUHWTIS-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C(=O)O)(C1)CC(CC)(C3)C2)=O

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 387 °C at 760 mmHg
• Flash Point: 202 °C
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 74.6